4-(2-Methyl-benzylsulfanyl)-benzaldehyde

• Molecular Formula: C15H14OS
• Molecular Weight: 242.3 g/mol
• IUPAC Name: 4-[(2-methylphenyl)methylsulfanyl]benzaldehyde
• InChI: InChI=1S/C15H14OS/c1-12-4-2-3-5-14(12)11-17-15-8-6-13(10-16)7-9-15/h2-10H,11H2,1H3
• InChI Key: HNRQETSUMRHHBI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CSC2=CC=C(C=C2)C=O

Description

4-(2-Methyl-benzylsulfanyl)-benzaldehyde is a useful research compound. Its molecular formula is C15H14OS and its molecular weight is 242.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods II

Procedure details

4-fluoro-benzaldehyde (1.16 g, 9.32 mmol) was added dropwise over 2 minutes to a solution of o-tolyl-methanethiol (1.35 g, 9.79 mmol) and Cesium carbonate (3.19 g, 9.79 mmol) in DMF (20 mL). The solution was stirred at 40° C. overnight and then poured into copious water. The pH of the solution was adjusted to 4 with 1N HCl(aq), and the aqueous solution was extracted with ethyl acetate (2×35 mL). The combined organic layers were washed with water, followed by brine. The combined organic layers were then dried (Na2SO4) and the solvent removed under reduced pressure. The resulting residue was purified via radial chromatography (15% ethyl acetate in hexanes) to yield 1.29 g (54%) of 4-(2-Methyl-benzylsulfanyl)-benzaldehyde (28.1). LC/MSD m/e: 243.0 (M+H).